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Compound Profile: 2,7-Dibromo-9,9-bis(6-
bromohexyl)fluorene

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 9,9-Bis(6-bromohexyl)fluorene

CAS No.: 269059-34-9

Cat. No.: S3139900

The following table consolidates the key identifying information and physical properties for this compound,

which is a crucial starting point for any purification work [1] [2].

Property Value | Description

CAS RN 570414-33-4 [1] [2]

Molecular Formula Ca2sH30Bra [1] [2]

Molecular Weight 650.13 g/mol [1] [2]

Purity >98.0% (HPLC) [1]

Physical Appearance White to almost white powder to crystal [1] [2]

Melting Point 72 °C [1] [2]

Recommended Storage Room temperature, in a cool and dark place (<15°C) [1]

Guidance on Purification Method Development

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s3139900?utm_src=pdf-body
https://www.smolecule.com/products/s3139900?utm_src=pdf-interest
https://www.tcichemicals.com/US/en/p/B3552
https://www.fishersci.com/shop/products/2-7-dibromo-9-9-bis-6-bromohexyl-fluorene-tci-america-2/B35521G
https://www.tcichemicals.com/US/en/p/B3552
https://www.fishersci.com/shop/products/2-7-dibromo-9-9-bis-6-bromohexyl-fluorene-tci-america-2/B35521G
https://www.tcichemicals.com/US/en/p/B3552
https://www.fishersci.com/shop/products/2-7-dibromo-9-9-bis-6-bromohexyl-fluorene-tci-america-2/B35521G
https://www.tcichemicals.com/US/en/p/B3552
https://www.fishersci.com/shop/products/2-7-dibromo-9-9-bis-6-bromohexyl-fluorene-tci-america-2/B35521G
https://www.tcichemicals.com/US/en/p/B3552
https://www.tcichemicals.com/US/en/p/B3552
https://www.fishersci.com/shop/products/2-7-dibromo-9-9-bis-6-bromohexyl-fluorene-tci-america-2/B35521G
https://www.tcichemicals.com/US/en/p/B3552
https://www.fishersci.com/shop/products/2-7-dibromo-9-9-bis-6-bromohexyl-fluorene-tci-america-2/B35521G
https://www.tcichemicals.com/US/en/p/B3552
https://www.smolecule.com/products/s3139900?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

While explicit purification protocols for 9,9-Bis(6-bromohexyl)fluorene are not available in the search
results, you can develop effective methods based on standard laboratory techniques and its known physical

properties.

¢ Leverage Standard Techniques: Common purification methods for organic compounds like this
include recrystallization, column chromatography, and preparative HPLC. The choice of method
often depends on the nature of the impurities and the required final purity.

¢ Exploit Physical Properties: The documented melting point (72°C) is a critical parameter. A sharp
melting point and the reported white crystalline appearance suggest the commercial material is
already of good purity [1]. Recrystallization from a suitable solvent (or solvent pair) is a likely effective
method for further purification.

¢ Analyze and Troubleshoot: The purity is typically assessed by HPLC (as referenced in the
specifications) and melting point determination [1]. If the purity is insufficient after a first purification
attempt, you may need to optimize the solvent system, try a different technique like chromatography,
or perform a second recrystallization.

The diagram below outlines a logical workflow for approaching the purification of this compound.
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Frequently Asked Questions (FAQs)

Q1: What is the typical purity of commercially available 9,9-Bis(6-bromohexyl)fluorene, and what are
the likely impurities? The compound is available with a purity of >98.0% (HPLC) [1]. Likely impurities
can include incomplete bromination precursors (e.g., mono-bromo side-chain variants), oxidation
byproducts, or inorganic salts from the synthesis. Analysis by HPLC or TLC against known standards is

necessary to confirm.
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Q2: How should I store this compound to ensure its stability? It is recommended to store this compound
at room temperature in a cool and dark place, preferably below 15°C [1]. As a bromide-based compound,

protecting it from light and moisture in a tightly sealed container will help maintain stability.

Q3: What is the primary synthetic application of this compound? This molecule is primarily used as a
key monomer or building block in polymer synthesis, particularly in the production of fluorene-based n-
conjugated polymers via reactions like Suzuki polycondensation [3]. Its multiple bromine sites allow for

further functionalization and chain extension.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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